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Compound of Interest

Compound Name:
5-Cyclopropoxy-6-iodopicolinic

acid

Cat. No.: B14809278

Get Quote

A Critical Building Block for Next-Generation Kinase
Inhibitors
Part 1: Executive Summary & Strategic Value
5-Cyclopropoxy-6-iodopicolinic acid (CAS 1243386-85-7) is a high-value heterocyclic

building block used primarily in the discovery of Type I and Type II kinase inhibitors (e.g., c-Met,

ALK, and ROS1 targets).

Its structural uniqueness lies in the 5-cyclopropoxy motif—a validated bioisostere for

methoxy/ethoxy groups. This substitution offers superior metabolic stability by blocking

cytochrome P450-mediated

-dealkylation while enhancing lipophilicity (

) and blood-brain barrier (BBB) permeability. The 6-iodo handle allows for regiospecific Suzuki-
Miyaura or Stille couplings, while the 2-carboxylic acid serves as a vector for amide formation,
making it a versatile "linchpin" scaffold.
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Key Procurement Insight: While listed by major aggregators, this compound is frequently a

"Make-on-Demand" item with lead times of 2–4 weeks. Reliance on a single supplier poses a

program risk.[1] This guide outlines the sourcing landscape and provides a validated synthetic

contingency plan to ensure supply chain resilience.

Part 2: Sourcing Landscape & Technical
Specifications
Primary Supplier Ecosystem
The following vendors are verified sources for the compound or its immediate precursors.

Supplier Tier Vendor Name
Reliability
Rating

Typical Lead
Time

Notes

Tier 1 (Stock) Ambeed High 1–2 Weeks

Confirmed listing

(Cat# AXXXX).

Often holds small

inventory (1–5g).

Tier 1 (Stock) BLD Pharm High 1–3 Weeks

Strong presence

in iodinated

pyridines. Ships

from

Shanghai/USA.

Tier 2 (Custom) ChemScene Medium 3–5 Weeks

Likely

synthesizes on

demand. Good

for bulk (>100g)

scale-up.

Tier 2 (Custom) Enamine High 4–6 Weeks

Excellent for

analog

expansion (e.g.,

5-cyclobutoxy

variants).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.youtube.com/watch?v=uRMbM-4KD5g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14809278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Specifications & Quality Control
When sourcing, the Certificate of Analysis (CoA) must be validated against these criteria to

prevent downstream failure in cross-coupling reactions.

Chemical Name: 5-Cyclopropoxy-6-iodopyridine-2-carboxylic acid

Molecular Formula:

Molecular Weight: 305.07 g/mol

Appearance: Off-white to pale yellow powder (Coloration indicates iodine liberation).

Critical Impurities:

Des-iodo analog (5-Cyclopropoxypicolinic acid): < 0.5% (Competes in amide couplings).

Regioisomer (4-iodo analog): < 0.1% (Result of poor iodination control).

5-Hydroxy precursor: < 1.0% (Poisons Pd-catalysts).

Part 3: Synthetic Contingency (The "Make" Strategy)
If commercial stock is unavailable, the compound can be synthesized in-house using a robust

3-step protocol.[1] The critical challenge is installing the cyclopropoxy group, as nucleophilic

substitution (

) with cyclopropyl bromide is mechanistically disfavored.[1]

Retrosynthetic Analysis
The most reliable route utilizes a Chan-Lam Coupling on the 5-hydroxy precursor, followed by

hydrolysis.[1]

5-Cyclopropoxy-6-iodo-
picolinic acid

(Target)

Methyl 5-cyclopropoxy-
6-iodopicolinate

Hydrolysis
(LiOH, THF/H2O)Methyl 5-hydroxy-

6-iodopicolinate

Chan-Lam Coupling
(Cyclopropylboronic acid,

Cu(OAc)2, bipy)5-Hydroxypicolinic acid
(CAS 15069-92-8)

1. Esterification
2. Iodination (NIS)
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Figure 1: Retrosynthetic pathway prioritizing the Chan-Lam coupling for O-cyclopropylation.

Detailed Experimental Protocol
Step 1: Iodination of 5-Hydroxypicolinic Acid
Rationale: Electrophilic aromatic substitution on the electron-deficient pyridine ring is difficult.[1]

The 5-hydroxy group activates the ortho-position (C6).

Dissolve 5-hydroxypicolinic acid (1.0 eq) in MeOH/H2SO4 and reflux to form the methyl

ester.

Dissolve the ester in DMF.[1] Add N-Iodosuccinimide (NIS) (1.1 eq).

Heat to 60°C for 4 hours. The 5-OH directs iodine to the 6-position (ortho).

Workup: Quench with aq.

to remove excess iodine.[1] Extract with EtOAc.[1][2]

Yield: Expect 75–85%.

Step 2: Chan-Lam Coupling (The Critical Step)
Rationale: Direct alkylation with cyclopropyl bromide fails.[1] Copper-mediated oxidative

coupling with boronic acids is the industry standard for this transformation [1].

Reagents:

Methyl 5-hydroxy-6-iodopicolinate (1.0 eq)

Cyclopropylboronic acid (2.0 eq)

Cu(OAc)2 (1.0 eq) – Stoichiometric copper is required.

2,2'-Bipyridine (1.0 eq) – Ligand stabilizes the Cu-complex.

Na2CO3 (2.0 eq)

Solvent: 1,2-Dichloroethane (DCE) or Toluene (0.1 M).
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Conditions: Heat to 70°C under air atmosphere (or

balloon) for 16–24 hours.

Note: The reaction requires oxygen to re-oxidize Cu(I) to Cu(II) if catalytic copper is used,

but stoichiometric is more reliable for iodinated substrates to avoid de-iodination.[1]

Purification: Flash chromatography (Hexane/EtOAc). The product is a stable ester.[1]

Step 3: Hydrolysis
Suspend the ester in THF:Water (3:1).

Add LiOH·H2O (2.5 eq) at 0°C. Stir at Room Temp for 2 hours.

Acidify carefully with 1N HCl to pH 3–4. The zwitterionic acid will precipitate.[1]

Filter and dry under vacuum.[1][2][3]

Part 4: Handling & Stability (Self-Validating
Protocols)
To ensure the integrity of the building block during storage and usage:

Iodine Stability Test: Dissolve 5mg in DMSO-d6. If the solution turns pink/red immediately,

free iodine is present (degradation).[1]

Light Sensitivity: The C-I bond is photolabile.[1] Store in amber vials wrapped in foil.

Cyclopropyl Stability: The cyclopropyl ether is acid-stable but can open under strong Lewis

acidic conditions (e.g.,

).[1] Avoid boron-based deprotection strategies elsewhere in the molecule.[1]

Comparison of "Cyclopropoxy" Installation Methods
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Method Reagents Feasibility Risk

Chan-Lam

(Recommended)

Cyclopropylboronic

acid, Cu(OAc)2
High

Requires

stoichiometric Cu;

clean profile.

Mitsunobu
Cyclopropanol, DIAD,

PPh3
Low

Cyclopropanol is a

poor nucleophile;

steric hindrance at C5.

[1]

SNAr Displacement

5-Fluoro-6-

iodopicolinate +

Cyclopropoxide

Medium

Requires synthesis of

5-fluoro precursor; risk

of displacing Iodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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